2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide
• InChI: InChI=1S/C17H15N3O3S/c1-3-9-19-16-11(2)5-4-6-12(16)24-17(19)18-13(21)10-20-14(22)7-8-15(20)23/h1,4-6H,7-10H2,2H3
• InChI Key: ARJLQJIOFWEUNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=NC(=O)CN3C(=O)CCC3=O)N2CC#C
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• CAS No.: 1164527-40-5

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide is a useful research compound. Its molecular formula is C17H15N3O3S and its molecular weight is 341.39. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)acetamide is related to a class of chemicals that have a broad spectrum of properties and applications in various branches of chemistry. Similar compounds, such as those containing 2,2′-pyridine-2,6-diylbis(1H-benzimidazole) and 2,2′-pyridine-2,6-diylbis(1,3-benzothiazole), demonstrate a variety of interesting properties including different protonated and/or deprotonated forms, and complex compounds with various important properties like spectroscopic, structural, magnetic, biological, and electrochemical activity (Boča, Jameson, & Linert, 2011). This suggests a vast potential for research and applications in materials science and biochemistry.

Antioxidant Activities

Research has shown that similar compounds, specifically benzothiazole derivatives, have been explored for their antioxidant activities. For instance, a study investigated the effect of benzothiazole derivatives on antioxidating activities in mice with a high-fat diet. The derivatives demonstrated the ability to enhance antioxidating activities by increasing levels of superoxide dismutase, glutathione peroxidase, and catalase, and by reducing levels of malondialdehyde (Erbin, 2013). This suggests the potential application of our compound of interest in addressing oxidative stress-related issues.

Biological Effects

Other closely related acetamide and formamide derivatives have been extensively studied for their biological effects. A comprehensive review updated the toxicological profile of these compounds, which are of commercial importance and have significant biological consequences upon exposure. This body of research has significantly expanded our understanding of the biological effects of these compounds, offering insights into their potential therapeutic and diagnostic applications (Kennedy, 2001).